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Compound of Interest

Compound Name: UBS109

Cat. No.: B15541339 Get Quote

Essential Safety and Handling Guide for UBS109
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling UBS109 (CAS 1258513-40-4), a curcumin analogue.

Adherence to these procedures is essential for ensuring laboratory safety and maintaining the

integrity of your experiments.

Hazard Identification and Safety Precautions
UBS109 is a yellow solid compound utilized in research for its potential anticancer and other

biological activities. While a comprehensive, officially published Safety Data Sheet (SDS) for

UBS109 is not readily available, information from suppliers and data for the closely related

parent compound, curcumin, indicates that it should be handled with care. The primary routes

of exposure are inhalation, ingestion, and skin or eye contact.

Key Hazards:

May cause skin, eye, and respiratory tract irritation.

The toxicological properties have not been fully investigated.

General Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.
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Avoid generating dust.

Keep away from heat, sparks, and open flames.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling UBS109.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Nitrile rubber gloves
Provides protection against

splashes and direct contact.

Eyes
Safety glasses with side-

shields or goggles

Protects eyes from airborne

particles and splashes.

Body Laboratory coat
Prevents contamination of

personal clothing.

Respiratory
N95 (US) or P1 (EN 143)

respirator

Recommended when handling

the powder outside of a fume

hood to prevent inhalation of

dust particles.

Chemical and Physical Properties
The following table summarizes the known quantitative data for UBS109.
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Property Value Source

Molecular Formula C18H17N3O Immunomart

CAS Number 1258513-40-4 Immunomart

Appearance Yellow solid AdipoGen Life Sciences

Solubility
Soluble in DMSO (10mg/ml),

Insoluble in water
AdipoGen Life Sciences

Storage Temperature -20°C or -80°C
MedchemExpress,

Immunomart

Experimental Protocol: Handling and Preparation of
UBS109 Stock Solution
This protocol outlines the step-by-step procedure for safely handling UBS109 and preparing a

stock solution.

Materials:

UBS109 powder

Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile tips

Vortex mixer

Personal Protective Equipment (as specified in Table 1)

Procedure:

Preparation:

Don all required PPE: lab coat, nitrile gloves, and safety glasses.
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Perform all work within a certified chemical fume hood.

Ensure all necessary materials are within the fume hood to minimize movement.

Weighing:

Carefully weigh the desired amount of UBS109 powder using a calibrated analytical

balance.

Use a spatula to transfer the powder and avoid creating dust.

Solubilization:

Transfer the weighed UBS109 powder into a microcentrifuge tube.

Add the required volume of DMSO to achieve the desired stock concentration (e.g., 10

mg/mL).

Cap the tube securely.

Mixing:

Vortex the solution until the UBS109 is completely dissolved.

Storage:

For short-term storage (up to 1 month), store the stock solution at -20°C.

For long-term storage (up to 6 months), aliquot the stock solution into smaller volumes and

store at -80°C to avoid repeated freeze-thaw cycles.

Disposal Plan
Proper disposal of UBS109 and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Unused UBS109: Dispose of as hazardous chemical waste in accordance with local, state,

and federal regulations. Do not dispose of down the drain.
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Contaminated Materials: All materials that have come into contact with UBS109, including

gloves, pipette tips, and tubes, should be collected in a designated hazardous waste

container for proper disposal.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent (e.g.,

DMSO) and dispose of the rinsate as hazardous waste.

Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling UBS109, from receiving

the compound to its final disposal, incorporating key safety checkpoints.
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UBS109 Handling and Safety Workflow
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Caption: Workflow for safe handling, storage, and disposal of UBS109.
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To cite this document: BenchChem. [Personal protective equipment for handling UBS109].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541339#personal-protective-equipment-for-
handling-ubs109]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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